Cas no 2034329-27-4 (5-(1,2-dithiolan-3-yl)-1-4-(pyridin-4-yloxy)piperidin-1-ylpentan-1-one)

• Product Name: 5-(1,2-dithiolan-3-yl)-1-4-(pyridin-4-yloxy)piperidin-1-ylpentan-1-one
• CAS No: 2034329-27-4
• MF: C₁₈H₂₈N₂O₂S₂
• MW: 368.55712223053
• CID: 6077048
• PubChem ID: 92091632
• Update Time: 2025-07-17

5-(1,2-dithiolan-3-yl)-1-4-(pyridin-4-yloxy)piperidin-1-ylpentan-1-one Chemical and Physical Properties

Names and Identifiers

• 5-(1,2-dithiolan-3-yl)-1-4-(pyridin-4-yloxy)piperidin-1-ylpentan-1-one
• 5-(dithiolan-3-yl)-1-(4-pyridin-4-yloxypiperidin-1-yl)pentan-1-one
• 5-(1,2-dithiolan-3-yl)-1-(4-(pyridin-4-yloxy)piperidin-1-yl)pentan-1-one
• F6479-2626
• 5-(1,2-dithiolan-3-yl)-1-[4-(pyridin-4-yloxy)piperidin-1-yl]pentan-1-one
• 2034329-27-4
• AKOS026690999

• Inchi： 1S/C18H28N2O2S2/c21-18(3-1-2-13-24-14-12-23-15-24)20-10-6-17(7-11-20)22-16-4-8-19-9-5-16/h4-5,8-9,17,24H,1-3,6-7,10-15H2
• InChI Key： LBODDSSIQJZYKG-UHFFFAOYSA-N
• SMILES： C(N1CCC(OC2=CC=NC=C2)CC1)(=O)CCCCS1CCSC1

Computed Properties

• Exact Mass: 366.14357042g/mol
• Monoisotopic Mass: 366.14357042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 93Ų

Additional information on 5-(1,2-dithiolan-3-yl)-1-4-(pyridin-4-yloxy)piperidin-1-ylpentan-1-one

Comprehensive Overview of 5-(1,2-dithiolan-3-yl)-1-4-(pyridin-4-yloxy)piperidin-1-ylpentan-1-one (CAS No. 2034329-27-4)

The compound 5-(1,2-dithiolan-3-yl)-1-4-(pyridin-4-yloxy)piperidin-1-ylpentan-1-one (CAS No. 2034329-27-4) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This molecule combines a dithiolane moiety with a piperidine derivative, creating a hybrid structure that exhibits intriguing physicochemical properties. Researchers and industry professionals are increasingly interested in this compound for its potential role in drug discovery, material science, and biochemical research.

One of the most notable aspects of 5-(1,2-dithiolan-3-yl)-1-4-(pyridin-4-yloxy)piperidin-1-ylpentan-1-one is its dithiolane ring, which is known for its redox-active properties. This feature makes the compound a candidate for applications in antioxidant research, a topic that has gained traction due to the growing public interest in oxidative stress and its implications for health. The piperidine moiety, on the other hand, is a common scaffold in pharmaceuticals, contributing to the compound's potential bioactivity. The combination of these two structural elements positions this molecule as a subject of interest for both academic and industrial research.

In the context of current trends, the demand for novel compounds with multifunctional properties is on the rise. 5-(1,2-dithiolan-3-yl)-1-4-(pyridin-4-yloxy)piperidin-1-ylpentan-1-one aligns with this trend, as its hybrid structure offers versatility in applications ranging from medicinal chemistry to advanced materials. For instance, the compound's potential as a ligand in catalytic systems or as a building block for bioactive molecules is under exploration. These applications resonate with the broader scientific community's focus on sustainability and innovation.

From a synthetic chemistry perspective, the preparation of 5-(1,2-dithiolan-3-yl)-1-4-(pyridin-4-yloxy)piperidin-1-ylpentan-1-one involves sophisticated methodologies that highlight the advancements in organic synthesis. The incorporation of the pyridin-4-yloxy group and the dithiolane ring requires precise control over reaction conditions, making this compound a benchmark for synthetic challenges. Researchers often search for efficient synthetic routes and scalable protocols for such molecules, reflecting the practical demands of the pharmaceutical and chemical industries.

The compound's physicochemical properties, such as solubility, stability, and reactivity, are critical for its potential applications. For example, the presence of the dithiolane ring may confer unique stability under oxidative conditions, a property that could be leveraged in drug formulation or material design. These characteristics are often the focus of structure-activity relationship (SAR) studies, which are a hot topic in contemporary research. Understanding these properties is essential for optimizing the compound's performance in various applications.

Another area of interest is the compound's potential role in neuropharmacology. The piperidine scaffold is a common feature in central nervous system (CNS) drugs, and the addition of the dithiolane moiety could introduce novel mechanisms of action. This has led to speculation about its utility in addressing neurological disorders, a field that continues to attract significant research funding and public attention. The compound's ability to modulate biological targets is a subject of ongoing investigation.

In summary, 5-(1,2-dithiolan-3-yl)-1-4-(pyridin-4-yloxy)piperidin-1-ylpentan-1-one (CAS No. 2034329-27-4) represents a fascinating intersection of chemistry and biology. Its unique structure, combined with its potential applications, makes it a compelling subject for further study. As research progresses, this compound may emerge as a key player in the development of new therapeutics, materials, and catalytic systems, aligning with the broader goals of innovation and sustainability in science.